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Compound of Interest

Compound Name: 5,8-Dibromoquinoxaline

Cat. No.: B189913

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5,8-
Dibromoquinoxaline (CAS No. 148231-12-3), a versatile chemical intermediate used in
pharmaceutical research, particularly in the synthesis of anticancer drugs, and in the
development of organic optoelectronic devices.[1] Due to its hazardous properties, strict
adherence to safety protocols is essential when handling this compound.

Hazard Identification and Classification

5,8-Dibromoquinoxaline is classified as a hazardous substance. It is toxic if swallowed,
causes skin irritation, serious eye damage, and may cause respiratory irritation.[2]

GHS Hazard Classification:
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] Hazard
Hazard Class Category GHS Code Signal Word
Statement
Acute Toxicity, Toxic if
H301 Danger
Oral swallowed[2]
Skin
) o Causes skin
Corrosion/Irritatio 2 H315 Danger o
irritation[2]
n
Serious Eye ]
Causes serious
Damage/Eye 1 H318 Danger
o eye damage[?]
Irritation
Specific Target
Organ Toxicity — May cause
Single Exposure 3 H335 Danger respiratory

(Respiratory tract

irritation)

irritation[2]

Target Organs: Respiratory system

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5,8-Dibromoquinoxaline is

provided below.
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Property Value

Molecular Formula CsHaBrz2N2[3]

Molecular Weight 287.94 g/mol

Appearance White to off-white solid/crystals[4]

Melting Point 198-203 °C (decomposes)

Boiling Point ~470 °C[4]

Solubility Insoluble in water. Soluble in organic solvents

such as alcohols, ethers, and ketones.[4]

Density 2.022 £ 0.06 g/cm3 (Predicted)[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure to 5,8-
Dibromoquinoxaline. The following diagram outlines the recommended PPE.

Recommended Personal Protective Equipment (PPE)

Handling
5,8-Dibromoquinoxaline

Eye and Face Protection Skin and Body Protection Respiratory Protection

\

Chemical-resistant gloves NIOSH-approved respirator
Chemical safety goggles Face shield (for splash risk) (Nitrile or Butyl Rubber) Lab coat Work in a chemical fume hood (if fume hood is unavailable or
Y in case of high dust concentration)

Click to download full resolution via product page

Recommended PPE for handling 5,8-Dibromoquinoxaline.

Gloves: Chemical-resistant gloves are essential. Nitrile and butyl rubber gloves are
recommended for protection against a wide range of chemicals, including halogenated
aromatic compounds.[5][6] Always inspect gloves for tears or holes before use.
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Eye Protection: Wear tight-sealing safety goggles.[7] A face shield should be worn in situations
where there is a risk of splashing.[7]

Skin and Body Protection: A lab coat should be worn to prevent skin contact.[7]

Respiratory Protection: Handle 5,8-Dibromoquinoxaline in a well-ventilated area, preferably in
a chemical fume hood.[7] If a fume hood is not available or if there is a risk of generating dust,
a NIOSH/MSHA-approved respirator should be used.[7]

Safe Handling and Storage

Handling:

Use only under a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[7]

Avoid inhalation of dust or vapors.[4][7]

Do not eat, drink, or smoke when handling this product.

Wash hands thoroughly after handling.

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]
o Store locked up.[7]

e Incompatible materials: Strong oxidizing agents and strong acids.[4][7]

First Aid Measures

In case of exposure, seek immediate medical attention.[4][9]
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[9][10][11] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[9] Remove contaminated
clothing.[9][10] If skin irritation persists, seek

medical attention.

Move the exposed person to fresh air.[9] If

breathing is difficult or has stopped, provide

Inhalation artificial respiration or oxygen.[9] Keep the
person warm and at rest. Seek immediate
medical attention.

Do NOT induce vomiting. If the person is

Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[9]

Accidental Release Measures (Spill Cleanup)

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill of
5,8-Dibromoquinoxaline

Evacuate immediate area
and ensure proper ventilation

Don appropriate PPE
(respirator, gloves, goggles, lab coat)
Contain the spill using
inert absorbent material
Carefully sweep or scoop up
the spilled material and absorbent
Place in a suitable, sealed
container for disposal
Clean the spill area with
soap and water

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Workflow for handling a spill of 5,8-Dibromoquinoxaline.

Personal Precautions:
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o Use personal protective equipment as required.[7]

e Ensure adequate ventilation.[7]

o Evacuate personnel to safe areas.[7]

Environmental Precautions:

e Do not let the product enter drains or surface water.[7]
Methods for Cleaning Up:

o For a solid spill, carefully sweep up the material to avoid creating dust and place it into a
suitable, closed container for disposal.[8][12]

e Use an inert absorbent material to clean up any remaining residue.[7]

o Wash the spill area with soap and water.

Firefighting Measures

Suitable Extinguishing Media:

o Water spray, carbon dioxide (COz), dry chemical, or alcohol-resistant foam.[7]
Specific Hazards:

e Thermal decomposition can lead to the release of irritating gases and vapors, including
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (COz), and hydrogen
bromide.[8]

» Containers may explode when heated.[7]
Protective Equipment for Firefighters:

¢ Wear a self-contained breathing apparatus (SCBA) and full protective gear.[7][8]

Toxicological Information
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Detailed toxicological studies for 5,8-Dibromoquinoxaline are not readily available in the
public domain. The hazard classifications are based on data from similar compounds and
computational predictions. It is classified as acutely toxic if swallowed (Category 3).[2]

Experimental Protocols

Detailed methodologies for the specific toxicological and hazard assessment experiments for
5,8-Dibromoquinoxaline are not publicly available. The hazard classifications provided by
regulatory bodies and suppliers are typically based on standardized testing protocols (e.g.,
OECD guidelines) or on data from structurally similar compounds.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a formal safety data sheet (SDS) or professional safety training.
Always consult the most current SDS for 5,8-Dibromoquinoxaline from your supplier before
use and ensure that all personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5,8-Dibromoquinoxaline: An In-depth Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189913#safety-and-handling-precautions-for-5-8-
dibromoquinoxaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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